BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Hydroxy-2-phenylacetamide safety, toxicity,
and handling

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Hydroxy-2-phenylacetamide

Cat. No.: B186557

An In-depth Technical Guide to the Safety, Toxicity, and Handling of 2-Hydroxy-2-
phenylacetamide

Foreword: A Note on Data Extrapolation

Scientific diligence requires transparency. As of this writing, comprehensive toxicological and
safety data specifically for 2-Hydroxy-2-phenylacetamide is limited in publicly accessible
literature and safety data sheets. Therefore, this guide has been constructed by a Senior
Application Scientist to provide a robust safety framework by extrapolating data from
structurally analogous compounds, primarily 2-Phenylacetamide and 2-Hydroxy-N-
phenylacetamide. This approach is grounded in the precautionary principle, ensuring that
handling procedures reflect a conservative assessment of potential hazards. All
recommendations should be implemented in conjunction with institution-specific safety
protocols and a thorough risk assessment for the specific experimental context.

Section 1: Chemical Identity and Physical Properties

2-Hydroxy-2-phenylacetamide is an organic compound belonging to the phenylacetamides
class.[1] Its structure consists of a phenyl group and a hydroxyl group attached to the same
carbon atom, which is bonded to an acetamide functional group. While detailed experimental
data for the target compound is scarce, Table 1 outlines its computed properties and those of
its close analogs.

Table 1: Physicochemical Properties
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2-Hydroxy-2- . 2-Hydroxy-N-
. 2-Phenylacetamide .
Property phenylacetamide . phenylacetamide
(Experimental)
(Computed) (Computed)
Molecular Formula CsHoNO2 CsHaNO CsHoNO:2
Molecular Weight 151.16 g/mol [2] 135.16 g/mol [3] 151.16 g/mol [4]

) ) Colorless to white
White to off-white ) )
Appearance ] ) plate-shaped Solid (predicted)
solid (predicted)
crystals[5]

5330-97-2 (for N-
CAS Number ] 103-81-1[6] 4746-61-6[4]
hydroxy isomer)[2]

Note: Properties for 2-Hydroxy-2-phenylacetamide are largely based on computational
models due to a lack of published experimental data.

Section 2: Hazard Identification and Toxicological
Profile

Based on GHS classifications of analogous compounds, 2-Hydroxy-2-phenylacetamide
should be handled as a hazardous substance.[4][6] The primary hazards are associated with
oral toxicity and irritation to the eyes, skin, and respiratory tract.[4]

Table 2: GHS Hazard Classification of Analogous Compounds
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Hazard .
Code Compound(s) Classification Source(s)
Statement
2-
Harmful if Phenylacetamide  Acute Toxicity,
H302 [416171
swallowed , 2-Hydroxy-N- Oral (Category 4)
phenylacetamide
2- .
) ) Serious Eye
Causes serious Phenylacetamide o

o H319 Damage/Irritation  [4][6]

eye irritation , 2-Hydroxy-N-
) (Category 2/2A)
phenylacetamide
) Skin
Causes skin 2-Hydroxy-N- ] o
o H315 ) Corrosion/Irritatio  [4][8]
irritation phenylacetamide
n (Category 2)
Specific Target
May cause .

) 2-Hydroxy-N- Organ Toxicity,
respiratory H335 ) ) [41[8]
o phenylacetamide  Single Exposure
irritation

(Category 3)

Toxicological Summary:

o Acute Toxicity: The primary route of acute toxicity is ingestion. It is classified as "Harmful if

swallowed".[4][6] An LD50 (intraperitoneal, mouse) for 2-Phenylacetamide has been reported

as 430 mg/kg, though details were sparse.[9]

o Skin Corrosion/Irritation: Expected to cause skin irritation upon direct contact.[4]

o Eye Damage/Irritation: Poses a risk of serious eye irritation.[4][6]

o Respiratory Sensitization: May cause respiratory irritation, particularly if inhaled as a dust.[4]

o Chronic Toxicity: Data regarding carcinogenicity, mutagenicity, and reproductive toxicity are

largely unavailable for 2-Hydroxy-2-phenylacetamide and its close analogs.[6][10] In the

absence of data, the compound should be treated as having unknown long-term health

effects, and exposure should be minimized.
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Section 3: Safe Handling and Storage Protocols

Adherence to rigorous handling and storage protocols is essential to minimize exposure and
ensure laboratory safety.

Handling Procedures

« Ventilation: All work with 2-Hydroxy-2-phenylacetamide powder must be conducted in a
well-ventilated area.[11] A certified chemical fume hood or a local exhaust ventilation system
is required to control airborne dust.[12]

e Avoid Dust Formation: Handle the compound carefully to avoid generating dust.[3] Use
appropriate tools (e.g., spatulas) for transferring the material.

e Grounding: Prevent fire caused by electrostatic discharge, especially when handling larger
quantities. Use non-sparking tools.[3]

e Hygiene Practices: Do not eat, drink, or smoke in the work area.[7] Wash hands and any
exposed skin thoroughly after handling and before breaks.[6] Remove contaminated clothing
promptly.[13]

Storage Conditions

» Container: Store in a tightly closed, properly labeled container to prevent contamination and
moisture absorption.[11][12]

e Environment: The storage area should be cool, dry, and well-ventilated.[10][11]
e Incompatibilities: Store away from strong oxidizing agents.[10] Keep apart from foodstuffs.[3]

Section 4: Exposure Control and Personal
Protective Equipment (PPE)

A multi-layered approach to exposure control, combining engineering controls and appropriate
PPE, is mandatory.

Table 3: Recommended Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b186557?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/safety-handling-2-phenylacetamide-industrial-settings-ky
https://www.tcichemicals.com/BE/en/sds/T3645_EU_6N.pdf
https://www.chemicalbook.com/msds/2-phenylacetamide.pdf
https://www.chemicalbook.com/msds/2-phenylacetamide.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/397237?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAH60626MD&productDescription=2-PHENYLACETAMIDE+99%25+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.biosynth.com/Files/MSDS/FC/09/MSDS_FC09377_7000_EN.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/safety-handling-2-phenylacetamide-industrial-settings-ky
https://www.tcichemicals.com/BE/en/sds/T3645_EU_6N.pdf
https://www.fishersci.pt/store/msds?partNumber=15457108&productDescription%3D250MG+2-Phenylacetamide%2C+99%25&countryCode=PT&language=en
https://www.nbinno.com/article/pharmaceutical-intermediates/safety-handling-2-phenylacetamide-industrial-settings-ky
https://www.fishersci.pt/store/msds?partNumber=15457108&productDescription%3D250MG+2-Phenylacetamide%2C+99%25&countryCode=PT&language=en
https://www.chemicalbook.com/msds/2-phenylacetamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Protection Type

Specification

Rationale and Source(s)

Eye/Face Protection

Tightly fitting safety goggles or
a face shield.

Conforming to EN 166 (EU) or
NIOSH (US) standards to
protect against dust particles
and splashes.[3][14]

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile) and a lab coat.

Handle with gloves inspected
prior to use. Wear protective
clothing to prevent skin
contact.[3][12]

Respiratory Protection

Dust mask or full-face

respirator.

Required if ventilation is
inadequate or if dust is
generated. Use a full-face
respirator if exposure limits are
exceeded or irritation is

experienced.[3][11]

Engineering Controls Workflow

Caption: Engineering Controls Workflow for Safe Handling.

Section 5: Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, provide artificial respiration and seek immediate medical attention.[3]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

plenty of soap and water. Consult a physician if irritation persists.[3]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

[3][6]
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e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.[3]

First-Aid Response Logic

Route of Exposure

Ingestion

Eye Contact

Exposure Event Occurs

Skin Contact

Inhalation

Immediate Action

Rinse Mouth
DO NOT Induce Vomiting

Rinse with Water (15+ min)
Remove Contact Lenses

Seek Immediate Medical Attention

Remove Contaminated Clothing
Wash with Soap & Water

Move to Fresh Air
Provide Oxygen/CPR if needed

Click to download full resolution via product page

Caption: Emergency First-Aid Response Workflow.

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Wear full PPE, including respiratory protection, gloves, and eye protection.[3]

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.[3]

e Containment and Cleanup: Carefully sweep up the spilled solid material, taking care not to
create dust.[6] Collect the material into a suitable, closed, and labeled container for disposal.

[3] Use spark-proof tools if necessary.[3]
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Section 6: Disposal Considerations

Chemical waste must be managed responsibly to protect human health and the environment.

e Product Disposal: Dispose of unused material as hazardous waste. This should be done
through a licensed chemical destruction plant or via controlled incineration with flue gas
scrubbing.[3] Do not dispose of it in the regular trash or down the sewer.

o Container Disposal: Empty containers may retain product residue. They should be triple-
rinsed, with the first rinse collected as hazardous waste. After proper rinsing and drying,
containers can be offered for recycling or reconditioning, or punctured to prevent reuse
before disposal in a sanitary landfill.[3] All disposal methods must comply with local, state,
and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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